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Compound of Interest

Compound Name: Regaloside E

Cat. No.: B13449502 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Regaloside E is a phenylpropanoid glycoside, a class of natural products recognized for a

variety of biological activities, including potential anti-inflammatory and anticancer properties.

Accurate and reproducible in vitro and in vivo studies rely on the correct preparation and

storage of stock solutions. Dimethyl sulfoxide (DMSO) is a common solvent for dissolving

Regaloside E for experimental use. These application notes provide detailed protocols for the

preparation, storage, and handling of Regaloside E stock solutions in DMSO to ensure

solution integrity and experimental consistency.

Chemical and Physical Data
A summary of the key quantitative data for Regaloside E is presented in Table 1 for easy

reference.

Table 1: Chemical and Physical Properties of Regaloside E
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Property Value Source

CAS Number 123134-21-4 N/A

Molecular Formula C₂₀H₂₆O₁₂ N/A

Molecular Weight 458.41 g/mol N/A

Solubility in DMSO ≥ 50 mg/mL N/A

Experimental Protocols
Materials

Regaloside E (solid)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Protocol for Preparing a 10 mM Regaloside E Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Regaloside E in DMSO.

Adjustments can be made based on the desired final concentration.

Preparation: Work in a clean, dry environment, preferably a laminar flow hood, to maintain

sterility. Ensure all materials are readily accessible.

Weighing Regaloside E: Accurately weigh the desired amount of Regaloside E powder

using an analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 4.58 mg of Regaloside E.
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Dissolving in DMSO:

Transfer the weighed Regaloside E into a sterile microcentrifuge tube or vial.

Add the calculated volume of anhydrous DMSO. For 4.58 mg of Regaloside E, add 1 mL

of DMSO to achieve a 10 mM concentration.

Cap the tube securely.

Solubilization:

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that all the solid has completely dissolved and the

solution is clear.

If necessary, gentle warming (e.g., in a 37°C water bath for a few minutes) can be applied

to aid dissolution.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months). Protect from light.

Table 2: Recommended Storage Conditions for Regaloside E in DMSO

Storage Temperature Duration Special Conditions

-20°C Up to 1 month Protect from light

-80°C Up to 6 months Protect from light
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DMSO Quality: Use high-purity, anhydrous DMSO to prevent the introduction of water, which

can affect compound stability and solubility.

Working Solutions: Prepare fresh working solutions by diluting the stock solution in the

appropriate cell culture medium or buffer immediately before use. The final concentration of

DMSO in the experimental setup should be kept low (typically <0.5%) to avoid solvent-

induced cytotoxicity.

Stability: The stability of phenylpropanoid glycosides in solution can be variable. It is

recommended to use freshly prepared stock solutions whenever possible and to minimize

the number of freeze-thaw cycles.

Putative Signaling Pathway Modulation
Phenylpropanoid glycosides have been reported to exhibit anti-inflammatory effects, often

through the modulation of key signaling pathways such as the Nuclear Factor-kappa B (NF-κB)

and Mitogen-Activated Protein Kinase (MAPK) pathways. These pathways are critical

regulators of the inflammatory response, controlling the expression of pro-inflammatory

cytokines and enzymes.

The diagram below illustrates a potential mechanism by which a phenylpropanoid glycoside

like Regaloside E might exert its anti-inflammatory effects.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b13449502?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13449502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inflammatory Stimulus
(e.g., LPS)

TLR4

IKK Complex MAPKKK

IκBα

P

NF-κB
(p65/p50)

NucleusNF-κB

Pro-inflammatory
Gene Expression

(TNF-α, IL-1β, COX-2)

Inflammatory Response

MAPKK

p38 MAPK

Regaloside E

Click to download full resolution via product page

Caption: Putative anti-inflammatory signaling pathway modulated by Regaloside E.
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Experimental Workflow for Stock Solution
Preparation
The following diagram outlines the general workflow for preparing Regaloside E stock

solutions.

Weigh Regaloside E

Add Anhydrous DMSO

Vortex to Dissolve

Visually Inspect for Clarity

Aliquot into Single-Use Tubes

Store at -20°C or -80°C
(Protect from Light)

Click to download full resolution via product page

Caption: Workflow for preparing Regaloside E stock solutions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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